Cas no 2092789-34-7 (Methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetate)

• Product Name: Methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetate
• CAS No: 2092789-34-7
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5748680
• PubChem ID: 131512695
• Update Time: 2023-11-14

Methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1737178
• methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetate
• 2092789-34-7
• Methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetate

• Inchi： 1S/C11H14O3S/c1-14-11(13)10(12)9-6-7-4-2-3-5-8(7)15-9/h6,10,12H,2-5H2,1H3
• InChI Key： RWJHIBFTUOLQPE-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)OC)O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų